Cas no 895004-05-4 (N-(4-ethoxyphenyl)-2-({7-oxo-5-propyl-7H,8H-1,2,4triazolo4,3-apyrimidin-3-yl}sulfanyl)acetamide)

• Product Name: N-(4-ethoxyphenyl)-2-({7-oxo-5-propyl-7H,8H-1,2,4triazolo4,3-apyrimidin-3-yl}sulfanyl)acetamide
• CAS No: 895004-05-4
• MF: C₁₈H₂₁N₅O₃S
• MW: 387.456042051315
• CID: 5860203
• PubChem ID: 135954318
• Update Time: 2025-05-25

N-(4-ethoxyphenyl)-2-({7-oxo-5-propyl-7H,8H-1,2,4triazolo4,3-apyrimidin-3-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-[(1,7-dihydro-7-oxo-5-propyl-1,2,4-triazolo[4,3-a]pyrimidin-3-yl)thio]-N-(4-ethoxyphenyl)-
• SR-01000020665
• 895004-05-4
• AKOS005007768
• N-(4-ethoxyphenyl)-2-[(7-oxo-5-propyl-8H-[1,2,4]triazolo[4,3-a]pyrimidin-3-yl)sulfanyl]acetamide
• F2513-0513
• SR-01000020665-1
• N-(4-ethoxyphenyl)-2-({7-oxo-5-propyl-7H,8H-[1,2,4]triazolo[4,3-a]pyrimidin-3-yl}sulfanyl)acetamide
• N-(4-ethoxyphenyl)-2-((7-oxo-5-propyl-7,8-dihydro-[1,2,4]triazolo[4,3-a]pyrimidin-3-yl)thio)acetamide
• N-(4-ethoxyphenyl)-2-({7-oxo-5-propyl-7H,8H-1,2,4triazolo4,3-apyrimidin-3-yl}sulfanyl)acetamide

• Inchi： 1S/C18H21N5O3S/c1-3-5-13-10-15(24)20-17-21-22-18(23(13)17)27-11-16(25)19-12-6-8-14(9-7-12)26-4-2/h6-10H,3-5,11H2,1-2H3,(H,19,25)(H,20,21,24)
• InChI Key： RQNLYGTVLJUYIB-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(OCC)C=C1)(=O)CSC1N2C(NN=1)=NC(=O)C=C2CCC

Computed Properties

• Exact Mass: 387.13651072g/mol
• Monoisotopic Mass: 387.13651072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 565
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 123Ų

Experimental Properties

• Density: 1.38±0.1 g/cm3(Predicted)
• pka: 12.63±0.70(Predicted)

Additional information on N-(4-ethoxyphenyl)-2-({7-oxo-5-propyl-7H,8H-1,2,4triazolo4,3-apyrimidin-3-yl}sulfanyl)acetamide

Comprehensive Overview of N-(4-ethoxyphenyl)-2-({7-oxo-5-propyl-7H,8H-1,2,4triazolo4,3-apyrimidin-3-yl}sulfanyl)acetamide (CAS No. 895004-05-4)

The compound N-(4-ethoxyphenyl)-2-({7-oxo-5-propyl-7H,8H-1,2,4triazolo4,3-apyrimidin-3-yl}sulfanyl)acetamide, identified by its CAS No. 895004-05-4, is a specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. This molecule, with its intricate structure featuring a triazolopyrimidine core and an ethoxyphenyl moiety, is often explored for its potential therapeutic applications. Researchers are particularly interested in its sulfanyl acetamide linkage, which may contribute to its bioactivity. The compound's unique architecture makes it a subject of study in drug discovery, especially in targeting specific enzymatic pathways.

In recent years, the demand for novel small-molecule inhibitors and enzyme modulators has surged, driven by advancements in precision medicine. N-(4-ethoxyphenyl)-2-({7-oxo-5-propyl-7H,8H-1,2,4triazolo4,3-apyrimidin-3-yl}sulfanyl)acetamide aligns with this trend, as its structural features suggest potential interactions with kinase or protease targets. These properties have led to its inclusion in high-throughput screening libraries, where it is evaluated for anti-inflammatory, antiproliferative, or neuroprotective effects. The compound's propyl and ethoxy substituents further enhance its lipophilicity, a critical factor in drug bioavailability.

From a synthetic chemistry perspective, the preparation of CAS No. 895004-05-4 involves multi-step organic transformations, including heterocyclic condensation and thioetherification. Its triazolopyrimidine scaffold is synthesized via cyclization reactions, while the acetamide side chain is introduced through nucleophilic substitution. These methodologies are well-documented in peer-reviewed journals, emphasizing the compound's relevance in modern medicinal chemistry. Researchers often optimize reaction conditions to improve yield and purity, ensuring reproducibility for preclinical studies.

The pharmacological profile of N-(4-ethoxyphenyl)-2-({7-oxo-5-propyl-7H,8H-1,2,4triazolo4,3-apyrimidin-3-yl}sulfanyl)acetamide is a focal point for academic and industrial labs. Preliminary data suggest its potential as a selective binder for proteins involved in cell signaling pathways. This aligns with current trends in targeted therapy, where molecules with high specificity are prioritized to minimize off-target effects. Additionally, its sulfanyl group may confer redox-modulating properties, a hot topic in oxidative stress-related research.

In the context of drug development, CAS No. 895004-05-4 exemplifies the shift toward structure-activity relationship (SAR) optimization. Computational modeling studies often highlight its hydrogen-bonding capacity and steric constraints, which are crucial for binding affinity. These insights are shared in open-access databases, reflecting the growing emphasis on collaborative science. Furthermore, the compound's metabolic stability is under investigation, addressing a key challenge in pharmacokinetics.

Beyond its biomedical applications, N-(4-ethoxyphenyl)-2-({7-oxo-5-propyl-7H,8H-1,2,4triazolo4,3-apyrimidin-3-yl}sulfanyl)acetamide is also a valuable tool in chemical biology. Its fluorescent derivatives, for instance, are used to visualize protein-ligand interactions in real time. This versatility resonates with the rising interest in multifunctional probes for diagnostic and therapeutic purposes. As such, the compound is frequently cited in patents and grant proposals, underscoring its commercial and scientific value.

Environmental and safety assessments of CAS No. 895004-05-4 indicate compliance with standard laboratory handling protocols. While not classified as hazardous, researchers adhere to Good Laboratory Practices (GLP) to ensure safe usage. This aligns with global initiatives promoting green chemistry and sustainable research practices. The compound's stability under various pH conditions is also documented, facilitating its storage and transportation.

In summary, N-(4-ethoxyphenyl)-2-({7-oxo-5-propyl-7H,8H-1,2,4triazolo4,3-apyrimidin-3-yl}sulfanyl)acetamide represents a promising candidate in the quest for innovative therapeutics. Its structural complexity, combined with emerging data on its biological activity, positions it at the forefront of drug discovery. As research continues, this compound may unlock new avenues for treating complex diseases, reinforcing the importance of molecular diversity in modern science.